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Compound of Interest

Compound Name: Isonox

Cat. No.: B1238518 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the safe handling of chemical reagents is paramount. This document provides crucial safety

and logistical information for the use of Isonox® antioxidants, focusing on personal protective

equipment (PPE), operational procedures, and disposal plans to ensure a safe laboratory

environment.

I. Hazard Identification and Personal Protective
Equipment (PPE)
Isonox® products, such as Isonox® 232, are chemical antioxidants that require careful

handling due to their potential hazards. Understanding these hazards is the first step in

ensuring personal and environmental safety.

Hazard Classification:

Skin Sensitization: May cause an allergic skin reaction.[1]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling Isonox® products:
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PPE Category Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[1]

Hand Protection

Chemical impermeable gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374 derived from it.[1]

Body Protection Fire/flame resistant and impervious clothing.[1]

Respiratory

If exposure limits are exceeded or irritation is

experienced, use a full-face respirator.[1] In

well-ventilated areas, it may not be required.

II. Operational Handling and Storage Procedures
Adherence to proper handling and storage protocols is critical to prevent accidental exposure

and maintain the chemical's integrity.

Step-by-Step Handling Procedure:

Ventilation: Always handle Isonox® in a well-ventilated area, preferably within a chemical

fume hood.[1][2]

Avoid Contact: Take measures to avoid contact with skin and eyes. Do not breathe dust,

fume, gas, mist, vapors, or spray.[1]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[1]

Hygiene: After handling, wash hands thoroughly. Contaminated work clothing should not be

allowed out of the workplace and must be washed before reuse.[1]

Storage Guidelines:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]
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Store locked up.[2]

III. Emergency Procedures: First Aid and Spill
Response
In the event of an emergency, immediate and appropriate action is crucial.

First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation

or a rash occurs, get medical help.[1]

In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[1]

If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison

Control Center immediately.[1]

Spill Response Workflow:

A systematic approach to spill cleanup is essential to ensure safety and minimize

environmental contamination.

Immediate Response Containment & Cleanup Final Procedures

Evacuate Area Ensure Ventilation
Secure Scene

Remove Ignition Sources Contain SpillBegin Cleanup Absorb with Inert Material Collect into Closed Container Decontaminate AreaFinalize Dispose of Waste Report Incident

Click to download full resolution via product page

Caption: Isonox® Spill Response Workflow
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IV. Disposal Plan
Proper disposal of Isonox® and its contaminated materials is critical to prevent environmental

harm.

Disposal Guidelines:

Product Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1]

Environmental Precautions: Do not let the chemical enter drains, as it is very toxic to aquatic

life.[1] Discharge into the environment must be avoided.[1]

Contaminated Materials: Adhered or collected material from a spill should be promptly

disposed of in suitable, closed containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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